Cas no 3621-99-6 (Benzothiazole,2-(methylthio)-6-nitro-)

• Product Name: Benzothiazole,2-(methylthio)-6-nitro-
• CAS No: 3621-99-6
• MF: C₈H₆N₂O₂S₂
• MW: 226.275438785553
• MDL: MFCD00085141
• CID: 308554
• PubChem ID: 305552
• Update Time: 2025-04-19

Benzothiazole,2-(methylthio)-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(methylthio)-6-nitro-
• 2-(METHYLTHIO)-6-NITRO-1,3-BENZOTHIAZOLE
• 2-methylsulfanyl-6-nitro-1,3-benzothiazole
• 2-Methylmercapto-6-nitro-benzothiazol
• 2-methylsulfanyl-6-nitro-benzothiazole
• 2-methylthio-6-nitrobenzothiazole
• 6-Nitro-2-methyl-mercapto-benzothiazol
• HMS555K16
• 2-(methylthio)-6-nitrobenzothiazole
• NSC202563
• UGURRSVQWLYDOY-UHFFFAOYSA-N
• CCG-250703
• Benzothiazole, 2-(methylthio)-6-nitro-
• J-506493
• AKOS002325939
• 3621-99-6
• SCHEMBL76961
• FT-0608854
• 2-(Methylthio)-6-nitrobenzo[d]thiazole
• AS-9290
• 6-nitro-2-(methylthio)benzothiazole
• MFCD00085141
• NSC 202563
• DTXSID60308155
• CS-0316067
• 2-(methylsulfanyl)-6-nitro-1,3-benzothiazole
• NSC-202563
• Maybridge1_004988
• STK387201
• DB-017800
• G79824

• MDL： MFCD00085141
• Inchi： 1S/C8H6N2O2S2/c1-13-8-9-6-3-2-5(10(11)12)4-7(6)14-8/h2-4H,1H3
• InChI Key： UGURRSVQWLYDOY-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)[N+](=O)[O-])SC

Computed Properties

• Exact Mass: 225.98700
• Monoisotopic Mass: 225.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 112A^2

Experimental Properties

• Density: 1.51
• Melting Point: 134 °C
• Boiling Point: 395.4°Cat760mmHg
• Flash Point: 192.9°C
• Refractive Index: 1.718
• PSA: 112.25000
• LogP: 3.44960

Benzothiazole,2-(methylthio)-6-nitro- Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39